3-(3-Fluoro-4-methylphenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H24FNO3S/c1-12(2)11-23(21,22)15-9-19(10-15)17(20)7-6-14-5-4-13(3)16(18)8-14/h4-5,8,12,15H,6-7,9-11H2,1-3H3
• InChI Key: JFWRHMZCFUSVNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CCC(=O)N2CC(C2)S(=O)(=O)CC(C)C)F
• Molecular Formula: C17H24FNO3S
• Molecular Weight: 341.4 g/mol

Description

3-(3-Fluoro-4-methylphenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one, commonly known as FMA-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. FMA-1 is a ketone compound that belongs to the class of cathinones. It has a molecular weight of 357.47 g/mol and a molecular formula of C18H25FNO3S.

Mechanism of Action

FMA-1 acts as a dopamine transporter inhibitor, which means that it prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on the brain and behavior. FMA-1 also acts as a norepinephrine transporter inhibitor, which further increases the levels of norepinephrine in the brain.
Biochemical and Physiological Effects:
FMA-1 has been shown to have various biochemical and physiological effects. Studies have shown that FMA-1 increases locomotor activity in animals, which suggests that it has stimulant properties. FMA-1 has also been shown to increase the release of dopamine and norepinephrine in the brain, which can have effects on mood, motivation, and reward. Furthermore, FMA-1 has been shown to increase heart rate and blood pressure, which can have implications for cardiovascular health.

Advantages and Limitations for Lab Experiments

One advantage of using FMA-1 in lab experiments is its potency as a dopamine transporter inhibitor. This makes it a useful tool in studying the role of dopamine in the brain and behavior. Furthermore, FMA-1 is relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of using FMA-1 is its potential for abuse. FMA-1 belongs to the class of cathinones, which are known for their psychoactive effects. Therefore, researchers must exercise caution when handling and using FMA-1 in lab experiments.

Future Directions

For research involving FMA-1 include investigating its effects on other neurotransmitter systems in the brain and its potential therapeutic applications.

Synthesis Methods

FMA-1 can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-(3-fluoro-4-methylphenyl)propan-1-ol and 3-(isobutylsulfonyl)azetidine in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as acetonitrile or dimethylformamide. The resulting product is then purified using column chromatography to obtain pure FMA-1.

Scientific Research Applications

FMA-1 has been used in various scientific research applications, including studies related to the central nervous system, drug addiction, and behavioral pharmacology. FMA-1 has been shown to act as a potent dopamine transporter inhibitor, which makes it a useful tool in studying the role of dopamine in the brain. Furthermore, FMA-1 has been used to investigate the effects of cathinones on the brain and behavior, which can provide insights into the mechanisms underlying drug addiction.